Cas no 4097-89-6 (Tris(2-aminoethyl)amine)

• Product Name: Tris(2-aminoethyl)amine
• CAS No: 4097-89-6
• MF: C₆H₁₈N₄
• MW: 146.233920574188
• MDL: MFCD00008177
• CID: 84923
• PubChem ID: 77731
• Update Time: 2026-05-14

Tris(2-aminoethyl)amine Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-aminoethyl)ethylenediamine
• TAEA
• TRIS(2-AMINOETHYL)AMINE
• TREN
• 2,2',2''-TRIAMINOTRIETHYLAMINE
• 2,2',2''-NITRILOTRIETHYLAMINE
• 2,2’,2’’-nitrilotris(ethylamine)
• 2,2’,2’’-triaminotris(ethylamine)
• 4-(2-Aminoethyl)diethylene triamine
• N,N-bis(2-Aminoethyl)-1,2-ethanediamine
• n,n-bis(2-aminoethyl)-2-ethanediamine
• Tris(2-aminoethyl)amine,97%
• Tris(2-aminoethyl)amine

• MDL： MFCD00008177
• Inchi： 1S/C6H18N4/c7-1-4-10(5-2-8)6-3-9/h1-9H2
• InChI Key： MBYLVOKEDDQJDY-UHFFFAOYSA-N
• SMILES： C(CN(CCN)CCN)N
• BRN： 1739626

Computed Properties

• Exact Mass: 146.15300
• Monoisotopic Mass: 146.153147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.6

Experimental Properties

• Color/Form: Salt suspension
• Density: 0.976 g/mL at 20 °C(lit.)
• Melting Point: -16 °C
• Boiling Point: 114°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.497(lit.)
• Solubility: Miscible with water.
• Water Partition Coefficient: Miscible with water.
• Stability/Shelf Life: Stable. Hygroscopic. Absorbs carbon dioxide from the air. Incompatible with strong acids, strong oxidizing agents.
• PSA: 81.30000
• LogP: 0.26540
• Vapor Pressure: 0.02 mmHg ( 20 °C)
• Sensitiveness: Hygroscopic

Tris(2-aminoethyl)amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H310,H314
• Warning Statement： P280,P301+P310,P302+P350,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2922 8/PG 2
• WGK Germany：3
• Hazard Category Code： 22-24-34
• Safety Instruction： S26-S36/37/39-S45-S16
• FLUKA BRAND F CODES：3-10-23
• RTECS：KH8587082
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R22; R24; R34
• Storage Condition：2-8°C
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Material Chemicals High Polymer Materials
• Solvents and Organic Chemicals Organic Compounds